Cas no 87412-10-0 (Methanesulfonic acid, trifluoro-, 5-chloro-2-pyridinyl ester)

• Product Name: Methanesulfonic acid, trifluoro-, 5-chloro-2-pyridinyl ester
• CAS No: 87412-10-0
• MF: C₆H₃ClF₃NO₃S
• MW: 261.60612988472
• CID: 1889795
• PubChem ID: 11780288
• Update Time: 2025-04-21

Methanesulfonic acid, trifluoro-, 5-chloro-2-pyridinyl ester Chemical and Physical Properties

Names and Identifiers

• Methanesulfonic acid, trifluoro-, 5-chloro-2-pyridinyl ester
• 5-chloro-2-{[(trifluoromethyl)sulfonyl]oxy}pyridine
• 5-chloro-2-pyridyl triflate
• 5-chloropyridin-2-yl trifluoromethanesulfonate
• trifluoromethanesulfonic acid 4-chloro-2-pyridinyl ester
• trifluoromethanesulfonic acid 5-chloro-2-pyridinyl ester
• DB-088256
• Trifluoromethanesulfonic acid 5-chloropyrid-2-yl ester
• SCHEMBL1017950
• 87412-10-0

• Inchi： 1S/C6H3ClF3NO3S/c7-4-1-2-5(11-3-4)14-15(12,13)6(8,9)10/h1-3H
• InChI Key： SHFUCWRBJNBYAZ-UHFFFAOYSA-N
• SMILES： ClC1=CN=C(C=C1)OS(C(F)(F)F)(=O)=O

Computed Properties

• Exact Mass: 260.94700
• Monoisotopic Mass: 260.9474263Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 313
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 64.6Ų

Experimental Properties

• PSA: 64.64000
• LogP: 3.04420